Cas no 1219903-36-2 (1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

1-3-(1H-1,2,3,4-Tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine is a heterocyclic compound featuring a unique structural framework combining tetrazole, oxadiazole, and piperidine moieties. Its hybrid architecture confers potential bioactivity, making it of interest in medicinal chemistry and pharmaceutical research. The tetrazole group enhances metabolic stability, while the thiophene-linked oxadiazole contributes to π-stacking interactions, improving binding affinity in target systems. The piperidine core offers conformational flexibility, aiding in molecular recognition. This compound is particularly valuable for applications in drug discovery, where its multifunctional design may enable selective modulation of biological targets. Its synthetic versatility also allows for further derivatization, supporting structure-activity relationship studies.

1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine structure

1219903-36-2 structure

Product Name:1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

CAS No:1219903-36-2

MF:C₁₉H₁₇N₇O₂S

MW:407.448981046677

CID:6260327

PubChem ID:49675775

Update Time:2025-10-18

1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

- 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
- VU0644997-1
- 1219903-36-2
- (3-(1H-tetrazol-1-yl)phenyl)(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
- [3-(tetrazol-1-yl)phenyl]-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
- 1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
- AKOS024510828
- F5490-0352
- Inchi： 1S/C19H17N7O2S/c27-19(13-4-1-6-15(10-13)26-12-20-23-24-26)25-8-2-5-14(11-25)17-21-22-18(28-17)16-7-3-9-29-16/h1,3-4,6-7,9-10,12,14H,2,5,8,11H2
- InChI Key： WGIKDJBJFXZXJQ-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=NN=C(C2CN(C(C3C=CC=C(C=3)N3C=NN=N3)=O)CCC2)O1

Computed Properties

Exact Mass: 407.11644398g/mol
Monoisotopic Mass: 407.11644398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 585
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 131Å²

1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5490-0352-2μmol	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	2μmol	$57.0	2023-09-10
Life Chemicals	F5490-0352-5μmol	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	5μmol	$63.0	2023-09-10
Life Chemicals	F5490-0352-10μmol	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	10μmol	$69.0	2023-09-10
Life Chemicals	F5490-0352-20μmol	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	20μmol	$79.0	2023-09-10
Life Chemicals	F5490-0352-1mg	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	1mg	$54.0	2023-09-10
Life Chemicals	F5490-0352-2mg	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	2mg	$59.0	2023-09-10
Life Chemicals	F5490-0352-3mg	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	3mg	$63.0	2023-09-10
Life Chemicals	F5490-0352-4mg	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	4mg	$66.0	2023-09-10
Life Chemicals	F5490-0352-5mg	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	5mg	$69.0	2023-09-10
Life Chemicals	F5490-0352-10mg	1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	1219903-36-2	10mg	$79.0	2023-09-10

1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Research Brief on 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1219903-36-2)

The compound 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1219903-36-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of inflammatory and metabolic disorders. The presence of both tetrazole and oxadiazole moieties in its structure is believed to contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action, revealing promising interactions with key enzymes and receptors involved in disease pathways.

One of the most notable findings is the compound's efficacy in preclinical models of type 2 diabetes and obesity. Studies have demonstrated its ability to enhance insulin sensitivity and reduce adipose tissue inflammation, suggesting potential applications in metabolic syndrome management. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, providing a solid foundation for further development.

Despite these promising results, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its therapeutic index and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine represents a promising candidate for further investigation in the treatment of metabolic and inflammatory diseases. Its unique chemical structure and demonstrated biological activity warrant continued exploration, with the potential to yield novel therapeutic agents in the near future.